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Compound of Interest

Compound Name: Tetramethylammonium iodide

Cat. No.: B147493 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of

Tetramethylammonium Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetramethylammonium iodide (TMAI) is a quaternary ammonium salt with the chemical

formula (CH₃)₄NI. It is a versatile compound utilized in various chemical and biological research

areas. Its applications range from a phase-transfer catalyst in organic synthesis to a supporting

electrolyte in electrochemical studies. This technical guide provides a comprehensive overview

of the core physical and chemical properties of tetramethylammonium iodide, including

detailed experimental protocols and visualizations to support research and development

activities.

Physical Properties
The physical characteristics of tetramethylammonium iodide are well-documented, providing

a foundation for its application in various experimental settings. These properties are

summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₄H₁₂IN

Molecular Weight 201.05 g/mol

Appearance
White to light yellow crystalline

powder.

Melting Point >300 °C (decomposes) [1]

Density 1.84 g/cm³ [1]

Solubility

Sparingly soluble in water and

ethanol.[1] Insoluble in

chloroform and diethyl ether.[1]

Soluble in anhydrous ethanol.

[1]

[1]

Crystal Structure Tetragonal

Chemical Properties
Tetramethylammonium iodide exhibits reactivity and stability characteristics that are crucial

for its use in chemical synthesis and other applications.
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Property Description Source(s)

Stability

Stable under normal

conditions, but is hygroscopic

and light-sensitive.[1] It should

be stored in a dark, dry place

under an inert atmosphere.[1]

[1]

Reactivity

Acts as a phase-transfer

catalyst. It is also used in

polarographic analysis and for

the determination of

germanium. Can be used for

the facile iodination of aromatic

compounds.

Thermal Decomposition

Upon heating, it can

decompose to release irritating

and toxic gases and vapors,

including nitrogen oxides

(NOx), carbon monoxide (CO),

carbon dioxide (CO₂), and

hydrogen iodide.[2]

[2]

Incompatible Materials Strong oxidizing agents.[3] [3]

Spectroscopic Data
Spectroscopic analysis is essential for the characterization of tetramethylammonium iodide.

Key spectral data are summarized below.
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Spectroscopy Details Source(s)

¹H NMR
A proton NMR spectrum is

available.[4]
[4]

¹³C NMR
A carbon-13 NMR spectrum is

available.[5]
[5]

Infrared (IR) Spectroscopy An IR spectrum is available.

Raman Spectroscopy

Raman spectra have been

used to characterize

tetramethylammonium

polyiodides derived from TMAI.

[6]

[6]

Experimental Protocols
Detailed methodologies for key experiments involving tetramethylammonium iodide are

provided below.

Synthesis of Tetramethylammonium Triiodide
This protocol describes the synthesis of tetramethylammonium triiodide from

tetramethylammonium iodide and iodine.

Materials:

Tetramethylammonium iodide (0.5 g)

Iodine (0.6 g)

Ethanol (12 mL)

50 mL Beaker

Stirring rod

Hot plate
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Ice bath

Vacuum filtration apparatus

Procedure:

Add 0.5 g of tetramethylammonium iodide to a 50 mL beaker and break up any clumps

with a stirring rod.[7]

Add 0.6 g of iodine and 12 mL of ethanol to the beaker.[7]

Place the beaker on a hot plate under a fume hood and stir the solution at a low temperature

until the tetramethylammonium iodide has completely dissolved. This should take

approximately 10 minutes.[7]

Remove the beaker from the hot plate and allow it to cool to room temperature undisturbed

to allow for the formation of large crystals.[7]

Once at room temperature, place the beaker in an ice bath for about 10 minutes to maximize

crystal formation.[7]

Collect the crystals by vacuum filtration.[7]

Synthesis of Tetramethylammonium Pentaiodide
This protocol details the synthesis of tetramethylammonium pentaiodide.

Materials:

Tetramethylammonium iodide (0.5 g)

Iodine (1.3 g)

95% Ethanol (12 mL) or Ethyl Acetate (20 mL)

50 mL Beaker

Hot plate
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Ice bath

Vacuum filtration apparatus

Procedure:

Add a predetermined quantity of tetramethylammonium iodide to a clean, dry beaker.[8]

Add iodine and the chosen solvent (ethanol or ethyl acetate) to the beaker.[8][9]

Gently heat the mixture on a hot plate while stirring to facilitate the dissolution of the

reactants.[8] For the ethyl acetate solvent, heat in a hot water bath at 95°C for 45 minutes.[9]

After complete dissolution, allow the solution to cool gradually to room temperature to induce

crystal formation.[8]

Cool the solution further in an ice bath.[9]

Isolate the formed crystals using vacuum filtration.[8]

Purification by Recrystallization
Tetramethylammonium iodide can be purified by recrystallization from various solvents.

Procedure:

Crystallize the iodide from water, 50% ethanol, an ethanol/diethyl ether mixture, or ethyl

acetate.

Alternatively, dissolve in an acetone/methanol (4:1) mixture and add an equal volume of

acetone to induce crystallization.

Dry the purified crystals in a vacuum desiccator.

Visualizations
Diagrams illustrating key processes and relationships are provided below using the DOT

language.
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Caption: Experimental workflow for the synthesis of tetramethylammonium polyiodides.
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Physical Properties Chemical Properties

Tetramethylammonium Iodide
(CH₃)₄NI

White/Yellow Crystalline Powder >300 °C (decomposes) Sparingly in Water/Ethanol
Insoluble in Ether/Chloroform Tetragonal Crystal Structure Hygroscopic & Light-Sensitive Phase-Transfer Catalyst

Iodination Reagent Decomposes on Heating

Storage

Requires specific
storage conditions

Applications

Used in synthesis
and analysis

Click to download full resolution via product page

Caption: Logical relationships of tetramethylammonium iodide properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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